
A Technical Guide to N-Methylformamide-d5:
Chemical Properties and Reactivity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Methylformamide-d5

Cat. No.: B12062043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, reactivity,

and handling of N-Methylformamide-d5 (NMF-d5). NMF-d5 is the deuterated analog of N-

Methylformamide (NMF), an organic compound used as a specialized solvent and a reagent in

various organic syntheses.[1] The substitution of hydrogen atoms with deuterium makes NMF-

d5 a valuable tool in mechanistic studies, metabolic fate investigations, and as a solvent for

nuclear magnetic resonance (NMR) spectroscopy.

Chemical and Physical Properties
N-Methylformamide-d5 is a colorless liquid at room temperature.[2] Its physical and chemical

properties are summarized below. The data presented is a compilation from various suppliers

and predictive models.
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Property Value Source(s)

Chemical Name
N-(methyl-d3)formamide-N,1-

d2
[3]

Synonyms
N-Methylformamide-d5, N-

메틸포름아미드-D5
[2]

CAS Number 863653-47-8 [2]

Molecular Formula C₂D₅NO [3]

Linear Formula DCONDCD₃ [4]

Molecular Weight 64.10 g/mol [2]

Appearance Colorless Liquid [2][5]

Isotopic Purity ≥98 atom % D

Density (Predicted) 0.9 ± 0.1 g/cm³ [2]

Boiling Point (Predicted) 182.5 ± 9.0 °C at 760 mmHg [2]

Flash Point (Predicted) 81.5 ± 3.7 °C [2]

Solubility Miscible with water. [1]

Spectroscopic and Structural Information
Structural identifiers are crucial for database searches and compound registration.

Identifier Type Value Source(s)

SMILES
[2H]N(C([2H])=O)C([2H])([2H])

[2H]

InChI
1S/C2H5NO/c1-3-2-

4/h2H,1H3,(H,3,4)/i1D3,2D/hD
[3]

InChI Key
ATHHXGZTWNVVOU-

OMGDYAOASA-N

PubChem Substance ID 329760819
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Reactivity and Stability
Stability: N-Methylformamide is stable at room temperature in closed containers under normal

storage and handling conditions.[6] It is important to avoid excess heat.[6]

Incompatibilities: NMF-d5, similar to its non-deuterated counterpart, is incompatible with strong

oxidizing agents, acids, bases, and acid chlorides.[6][7] Contact with these substances should

be avoided to prevent vigorous reactions.

Hazardous Decomposition: When heated to decomposition, NMF can emit toxic fumes,

including oxides of nitrogen (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[6][8]

Synthesis and Applications
N-Methylformamide is an important raw material in organic synthesis, notably for producing

certain pesticides and pharmaceuticals.[9][10] The deuterated form, NMF-d5, is particularly

useful as a non-protic solvent for NMR analysis and for isotopic labeling studies to trace

reaction mechanisms or metabolic pathways.

General Synthesis Workflow
The synthesis of NMF typically involves the reaction of methylamine with a formate ester, such

as methyl formate.[1] For the deuterated analog, deuterated starting materials would be used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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